N'-(4-nitrophenyl)-9-oxo-3-bicyclo[3.3.1]nonanecarbohydrazide

• Molecular Formula: C16H19N3O4
• Molecular Weight: 317.34 g/mol
• IUPAC Name: N'-(4-nitrophenyl)-9-oxobicyclo[3.3.1]nonane-3-carbohydrazide
• InChI: InChI=1S/C16H19N3O4/c20-15-10-2-1-3-11(15)9-12(8-10)16(21)18-17-13-4-6-14(7-5-13)19(22)23/h4-7,10-12,17H,1-3,8-9H2,(H,18,21)
• InChI Key: QQICBDDTOCDQPL-UHFFFAOYSA-N
• SMILES: C1CC2CC(CC(C1)C2=O)C(=O)NNC3=CC=C(C=C3)[N+](=O)[O-]

Description

N'-(4-nitrophenyl)-9-oxo-3-bicyclo[3.3.1]nonanecarbohydrazide is a C-nitro compound.

Scientific Research Applications

1. Organocatalysis in Alcohol Oxidation

N'-(4-nitrophenyl)-9-oxo-3-bicyclo[3.3.1]nonanecarbohydrazide is structurally related to 9-azabicyclo[3.3.1]nonane N-oxyl (ABNO), a stable nitroxyl radical used as an organocatalyst. ABNO is particularly effective in catalyzing the oxidation of alcohols to their corresponding carbonyl compounds, showing higher activity compared to TEMPO (2,2,6,6-tetramethyl-1-piperidine N-oxyl) in this regard (Shibuya, Tomizawa, Sasano, & Iwabuchi, 2009).

2. Novel Synthesis Methods

The compound is also structurally similar to bicyclic nitroxyl derivatives, which have been synthesized efficiently through various methods. These methods include a five-component cascade reaction leading to the formation of N-fused heterocyclic compounds like N′-(1-(4-nitrophenyl)ethylidene)imidazo[1,2-a]pyridine-6-carbohydrazide derivatives (Hosseini & Bayat, 2019).

3. Catalytic Applications in Oxidation Reactions

Compounds similar to N'-(4-nitrophenyl)-9-oxo-3-bicyclo[3.3.1]nonanecarbohydrazide, such as 3-oxo-9-azabicyclo[3.3.1]nonane-N-oxyl, have been used as efficient catalysts for the aerobic oxidation of alcohols under metal-free conditions. This catalytic process is notable for its high efficiency and environmental friendliness (Karimi, Farhangi, Vali, & Vahdati, 2014).